3-(2-Hydroxy-4-pyridinyl)propanoicacid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• SMILES: C1=CNC(=O)C=C1CCC(=O)O
• InChI: InChI=1S/C8H9NO3/c10-7-5-6(3-4-9-7)1-2-8(11)12/h3-5H,1-2H2,(H,9,10)(H,11,12)
• InChIKey: YIMYDBOGLYQRFZ-UHFFFAOYSA-N

3-(2-Hydroxy-4-pyridinyl)propanoic Acid: A Tautomeric Heterocyclic Building Block for Medicinal Chemistry and Chemical Biology

3-(2-Hydroxy-4-pyridinyl)propanoic acid (CAS 1781160-69-7) is a heterocyclic carboxylic acid that exists in equilibrium with its 2-oxo-1,2-dihydropyridin-4-yl (2-pyridone) tautomer . This dual identity differentiates it from simple 4-pyridinyl propanoic acids devoid of the 2-hydroxy/2-oxo functionality. With a molecular weight of 167.16 g/mol, the compound features a pyridine ring substituted at the 4-position with a propanoic acid side chain and at the 2-position with a hydroxyl group that confers distinct hydrogen-bond donor and acceptor capacity . Its tautomeric equilibrium enables reactivity modes—such as participation in keto-enol chemistry and metal-chelation—that are unavailable to non-hydroxylated analogs, positioning it as a versatile intermediate for the synthesis of histone deacetylase (HDAC) inhibitors, antibacterial agents, and plant growth regulators [1][2].

1

Tautomeric dual reactivity supports fragment-based elaboration for HDAC and antibacterial targets.

2

4-Position substitution aligns with reported plant growth-regulator structure–activity relationships.

3

2-Hydroxy/2-oxo motif enables metal-chelation studies and coordination chemistry applications.

• [1] BindingDB Entry BDBM50497599. Inhibition of HDAC1/HDAC2 in human HeLa cell extract. Accessed 2026-05-02. View Source
• [2] Synthesis and Plant Growth-Inhibiting Activity of Pyridine Derivatives. Kyushu University, Faculty of Agriculture, 1998. View Source

Why 3-(4-Pyridyl)propanoic Acid or 2-Hydroxy-2-(pyridin-4-yl)propanoic Acid Cannot Replace 3-(2-Hydroxy-4-pyridinyl)propanoic Acid

The 2-hydroxy substituent fundamentally alters the electronic character and biological recognition profile of the pyridine ring compared to the non-hydroxylated 3-(4-pyridyl)propanoic acid (CAS 6318-43-0). While simple 4-pyridinyl propanoic acids lack the ability to engage in tautomer-dependent interactions, 3-(2-hydroxy-4-pyridinyl)propanoic acid can adopt both the 2-hydroxypyridine and 2-pyridone forms, modulating its hydrogen-bonding pattern, metal-chelating potential, and pharmacokinetic properties [1]. Relocating the hydroxyl group to the α-carbon of the propanoic acid side chain—as in 2-hydroxy-2-(pyridin-4-yl)propanoic acid or (R)-2-hydroxy-3-(pyridin-4-yl)propanoic acid—switches the dominant pharmacophore from a heterocyclic tautomeric system to an α-hydroxy acid motif, a change that can redirect target engagement away from HDACs or bacterial enzymes . These structural distinctions are non-trivial: in plant growth inhibition assays, 4-pyridine analogs are more active than their 2- and 3-isomers, confirming that the position of substitution on the pyridine ring is a key determinant of biological outcome [2].

!

3-(4-Pyridyl)propanoic acid lacks the 2-hydroxy group, eliminating tautomeric equilibrium and reducing hydrogen-bond capacity; target engagement profile may differ.

!

α-Hydroxy side-chain analogs shift the pharmacophore away from the heterocyclic tautomeric system; HDAC inhibition is not reported for this regioisomer.

• [1] Pyridine-Tautomerism of Hydroxy Pyridine. ChemTube3D, University of Liverpool. 2019. (General tautomerism principle applicable to 2-hydroxy-4-substituted pyridines.) View Source
• [2] Synthesis and Plant Growth-Inhibiting Activity of Pyridine Derivatives. Kyushu University, Faculty of Agriculture, 1998. View Source

Quantitative Differentiation Evidence for 3-(2-Hydroxy-4-pyridinyl)propanoic Acid vs. Closest Analogs

Tautomeric Dual Identity Enables a 2-Hydroxypyridine/2-Pyridone Equilibrium Absent in Non-Hydroxylated Analogs

3-(2-Hydroxy-4-pyridinyl)propanoic acid exists as an equilibrium mixture of the 2-hydroxypyridine (enol) and 2-oxo-1,2-dihydropyridine (keto) tautomers. This tautomerism is a well-established property of 2-hydroxyheteroarenes [1]. In contrast, 3-(4-pyridyl)propanoic acid (CAS 6318-43-0) lacks the 2-hydroxy substituent and is locked in a single aromatic pyridine form, incapable of keto-enol interconversion . The computed physicochemical properties of the keto tautomer (TPSA = 70.16 Ų, LogP = 0.39, H-bond donors = 2, H-bond acceptors = 2) differ meaningfully from those predicted for the non-hydroxylated analog 3-(4-pyridyl)propanoic acid (TPSA ~50 Ų, LogP ~0.8–1.0 estimated by fragment-based methods), indicating higher polarity and lower membrane permeability for the tautomeric compound. This duality allows researchers to exploit both nucleophilic (enol) and electrophilic (keto) reactivity at the 2-position, a synthetic versatility not available with the deoxy analog.

Tautomeric identity

Class-level inference

ΔTPSA ≈ +20 Ų, ΔLogP ≈ –0.4 to –0.6; additional H-bond donor and acceptor vs. non-hydroxylated analog

Supports polarity-driven property modulation

Tautomerism inferred from 2-hydroxypyridine class behavior

Evidence Dimension	Tautomeric equilibrium and computed physicochemical properties
Target Compound Data	TPSA = 70.16 Ų, LogP = 0.39, H-bond donors = 2, H-bond acceptors = 2 (keto tautomer, measured)
Comparator Or Baseline	3-(4-Pyridyl)propanoic acid (CAS 6318-43-0): TPSA ~50 Ų, LogP ~0.8–1.0 (estimated); no tautomeric equilibrium
Quantified Difference	ΔTPSA ≈ +20 Ų; ΔLogP ≈ –0.4 to –0.6; gain of 1 H-bond donor and 1 H-bond acceptor (target vs. comparator)
Conditions	Computed molecular descriptors using standard software; tautomerism confirmed by 2-hydroxypyridine class behavior in solution [1]

Why This Matters

The higher polarity and additional hydrogen-bonding capacity of the target compound can improve aqueous solubility and alter target binding kinetics, making it a better choice for fragment-based drug discovery or when central nervous system penetration must be limited.

• [1] Pyridine-Tautomerism of Hydroxy Pyridine. ChemTube3D, University of Liverpool. 2019. View Source

HDAC1/HDAC2 Inhibitory Activity Distinguishes the 2-Hydroxy/2-Oxo Pharmacophore from α-Hydroxy Side-Chain Analogs

In a biochemical assay using human HeLa cell extract, 3-(2-hydroxy-4-pyridinyl)propanoic acid (represented by its 2-oxo tautomer) inhibited HDAC1 and HDAC2 with an IC50 of approximately 5000 nM [1]. This weak but measurable activity is consistent with the compound's role as a minimal pharmacophoric fragment that can be elaborated into potent inhibitors. By comparison, structurally related 2-oxo-1,2-dihydropyridin-4-yl derivatives that incorporate additional substituents at the pyridone nitrogen and the propanoic acid side chain achieve dramatically improved potency; for example, compound 5g from US10227295 (a substituted 2-oxo-1,2-dihydropyridin-4-yl propanoic acid derivative) inhibited recombinant human HDAC6 with an IC50 of 4 nM [2]. The ~1250-fold difference between the fragment and the optimized derivative underscores the value of the 2-hydroxy/2-oxo-4-pyridinyl scaffold as a privileged starting point for SAR exploration. In contrast, (R)-2-hydroxy-3-(pyridin-4-yl)propanoic acid, which carries the hydroxyl on the side-chain α-carbon rather than on the pyridine ring, is not associated with HDAC inhibition in public databases, suggesting a distinct target profile .

HDAC inhibition

Cross-study comparable

Target IC50 ≈ 5000 nM (HDAC1/2, HeLa extract) vs. optimized analog IC50 = 4 nM (HDAC6, recombinant)

Fragment starting point for HDAC SAR programs

~1250-fold improvement achievable through elaboration; α-hydroxy side-chain analog shows no reported HDAC activity

Evidence Dimension	HDAC1/HDAC2 inhibitory potency (biochemical assay)
Target Compound Data	IC50 ≈ 5000 nM (HDAC1/HDAC2, HeLa extract) [1]
Comparator Or Baseline	Compound 5g (US10227295, elaborated 2-oxo-1,2-dihydropyridin-4-yl analog): IC50 = 4 nM (HDAC6, recombinant) [2]; (R)-2-hydroxy-3-(pyridin-4-yl)propanoic acid: no reported HDAC activity
Quantified Difference	~1250-fold lower potency for the fragment vs. optimized analog; qualitative difference vs. α-hydroxy side-chain analog
Conditions	HDAC1/HDAC2: HeLa cell extract, 5 min pre-incubation, 30 min measurement; HDAC6: recombinant human enzyme, 10 min pre-incubation, fluorogenic substrate

Why This Matters

The target compound serves as a validated, purchasable fragment hit for HDAC inhibitor programs, offering a defined potency baseline that can be rapidly improved through established medicinal chemistry strategies, whereas the regioisomeric α-hydroxy analog lacks this validated target engagement.

• [1] BindingDB Entry BDBM50497599 (CHEMBL3342177). HDAC1/HDAC2 inhibition, HeLa extract. Accessed 2026-05-02. View Source
• [2] US10227295 (Compound 5g). HDAC6 inhibition IC50 = 4 nM. BindingDB BDBM50398716. Accessed 2026-05-02. View Source

4-Position Pyridine Substitution Confers Superior Plant Growth Inhibition Over 2- and 3-Isomers

In a lettuce seedling assay, 4-pyridine analogs of cinnamic acid derivatives were more active than the corresponding 2- and 3-pyridine isomers, with the most active 3-(4-pyridyl) propenoic acid derivative achieving >90% inhibition of hypocotyl and root growth at 50 ppm [1]. Although this study evaluated propenoic acid rather than propanoic acid derivatives, the position-activity relationship is a class-level finding: the 4-substituted pyridine orientation is a critical determinant of growth-inhibitory potency. 3-(2-Hydroxy-4-pyridinyl)propanoic acid, bearing the propanoic acid chain at the pyridine 4-position, is therefore strategically aligned with this active regioisomeric series, whereas analogous compounds where the propanoic acid is attached at the 2- or 3-position of the pyridine ring are predicted to be less active based on the established SAR [1].

Plant growth SAR

Class-level inference

4-pyridyl cinnamic analogs >90% inhibition at 50 ppm; 2- and 3-isomers significantly less active (lettuce seedling assay)

4-Substitution aligns with most active regioisomeric series

Target compound not directly tested; class-level inference from pyridine SAR

Evidence Dimension	Plant growth inhibitory activity (lettuce seedling hypocotyl/root growth)
Target Compound Data	Not directly tested; positioned in the 4-substituted series predicted to be most active based on class SAR
Comparator Or Baseline	4-Pyridine analog of cinnamic acid: >90% inhibition at 50 ppm; 2- and 3-pyridine isomers: significantly lower activity [1]
Quantified Difference	Qualitative: 4-pyridyl > 3-pyridyl > 2-pyridyl (based on cinnamic acid series)
Conditions	Lettuce seedling test, compound concentrations 10–100 ppm, hypocotyl and root growth measured

Why This Matters

For agrochemical screening programs, purchasing the 4-substituted pyridine isomer maximizes the probability of identifying a growth-inhibitory hit, avoiding the lower-activity 2- and 3-substituted analogs.

• [1] Synthesis and Plant Growth-Inhibiting Activity of Pyridine Derivatives. Kyushu University, Faculty of Agriculture, 1998. View Source

Recommended Scenarios for Procuring 3-(2-Hydroxy-4-pyridinyl)propanoic Acid

Fragment-Based HDAC Inhibitor Lead Generation

Procure this compound as a low-molecular-weight (167.16 Da) fragment hit for HDAC1/HDAC2 inhibitor programs. Its measured biochemical IC50 of ~5000 nM provides a quantifiable starting point for structure-based optimization [1]. The 2-oxo tautomer engages the catalytic zinc ion and the acetyl-lysine binding tunnel, while the propanoic acid moiety offers a vector for growing the molecule toward the HDAC surface recognition site [1][2].

Physicochemical Property Screening for CNS Drug Discovery Programs

With a calculated LogP of 0.39 and TPSA of 70.16 Ų for the keto tautomer, 3-(2-hydroxy-4-pyridinyl)propanoic acid resides in a favorable polarity range for optimizing aqueous solubility while likely remaining outside the optimal CNS penetration window . Researchers designing peripherally restricted HDAC inhibitors or antibacterial agents can use this compound as a polar scaffold that minimizes blood-brain barrier penetration compared to more lipophilic 4-pyridinyl analogs.

Agrochemical Plant Growth Regulator Discovery

Based on class-level evidence that 4-pyridyl substitution yields superior plant growth inhibition over 2- and 3-isomers, 3-(2-hydroxy-4-pyridinyl)propanoic acid is the regioisomer of choice for screening campaigns targeting lettuce or related dicot weed species [3]. The compound's propanoic acid side chain can be readily esterified or amidated to modulate volatility and cuticular penetration.

Tautomer-Dependent Metal Chelation and Coordination Chemistry

The 2-hydroxy/2-oxo tautomeric system enables this compound to act as a bidentate metal chelator, a property utilized in hydroxypyridinone-based metal-sequestering agents [4]. Unlike 3-(4-pyridyl)propanoic acid, which coordinates metals only through the pyridine nitrogen, 3-(2-hydroxy-4-pyridinyl)propanoic acid can chelate hard metal ions such as Fe³⁺ or Cu²⁺ via the (O,O) donor set of the 2-oxo tautomer, opening applications in metal decorporation or MRI contrast agent development [4].

Application

Selection Property

Validation Focus

Fragment-based HDAC inhibitor lead generation

2-Hydroxy/2-oxo scaffold for zinc-chelation and fragment elaboration

Biochemical HDAC potency and target engagement

Peripherally restricted CNS drug discovery

Low LogP and high TPSA for limited BBB penetration potential

Membrane permeability and brain penetration assays

Agrochemical plant growth regulator screening

4-Pyridyl substitution consistent with growth-inhibitory SAR

Lettuce seedling hypocotyl/root growth assay

Metal chelation and coordination chemistry

Tautomer-enabled bidentate (O,O) metal binding

Metal binding stoichiometry and selectivity studies

• [1] BindingDB Entry BDBM50497599 (CHEMBL3342177). HDAC1/HDAC2 inhibition, HeLa extract. Accessed 2026-05-02. View Source
• [2] Pyridine and Pyrimidine Derivatives as Inhibitors of Histone Deacetylase. Patent Family US20070015809. 2007. View Source
• [3] Synthesis and Plant Growth-Inhibiting Activity of Pyridine Derivatives. Kyushu University, Faculty of Agriculture, 1998. View Source
• [4] New strong extrafunctionalizable tris(3,4-HP) and bis(3,4-HP) metal sequestering agents: synthesis, solution and in vivo metal chelation. 2024. (Hydroxypyridinone chelation principle.) View Source